Cas no 2138183-57-8 (pentamethylcyclopropan-1-amine hydrochloride)
pentamethylcyclopropan-1-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
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- pentamethylcyclopropan-1-amine hydrochloride
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- Inchi: 1S/C8H17N.ClH/c1-6(2)7(3,4)8(6,5)9;/h9H2,1-5H3;1H
- InChI Key: FCPSLKISGDALIE-UHFFFAOYSA-N
- SMILES: CC1(C(N)(C)C1(C)C)C.Cl
pentamethylcyclopropan-1-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-755048-0.05g |
pentamethylcyclopropan-1-amine hydrochloride |
2138183-57-8 | 95.0% | 0.05g |
$226.0 | 2025-02-24 | |
| Enamine | EN300-755048-0.1g |
pentamethylcyclopropan-1-amine hydrochloride |
2138183-57-8 | 95.0% | 0.1g |
$337.0 | 2025-02-24 | |
| Enamine | EN300-755048-0.25g |
pentamethylcyclopropan-1-amine hydrochloride |
2138183-57-8 | 95.0% | 0.25g |
$481.0 | 2025-02-24 | |
| Enamine | EN300-755048-0.5g |
pentamethylcyclopropan-1-amine hydrochloride |
2138183-57-8 | 95.0% | 0.5g |
$758.0 | 2025-02-24 | |
| Enamine | EN300-755048-1.0g |
pentamethylcyclopropan-1-amine hydrochloride |
2138183-57-8 | 95.0% | 1.0g |
$971.0 | 2025-02-24 | |
| Enamine | EN300-755048-2.5g |
pentamethylcyclopropan-1-amine hydrochloride |
2138183-57-8 | 95.0% | 2.5g |
$1903.0 | 2025-02-24 | |
| Enamine | EN300-755048-5.0g |
pentamethylcyclopropan-1-amine hydrochloride |
2138183-57-8 | 95.0% | 5.0g |
$2816.0 | 2025-02-24 | |
| Enamine | EN300-755048-10.0g |
pentamethylcyclopropan-1-amine hydrochloride |
2138183-57-8 | 95.0% | 10.0g |
$4176.0 | 2025-02-24 | |
| Aaron | AR01EKB1-50mg |
pentamethylcyclopropan-1-amine hydrochloride |
2138183-57-8 | 95% | 50mg |
$336.00 | 2025-02-10 | |
| Aaron | AR01EKB1-100mg |
pentamethylcyclopropan-1-amine hydrochloride |
2138183-57-8 | 95% | 100mg |
$489.00 | 2025-02-10 |
pentamethylcyclopropan-1-amine hydrochloride Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on pentamethylcyclopropan-1-amine hydrochloride
Pentamethylcyclopropan-1-amine Hydrochloride: A Versatile Compound in Pharmaceutical and Chemical Research
Pentamethylcyclopropan-1-amine hydrochloride, with the chemical identifier CAS No. 2138183-57-8, represents a unique class of organic compounds that have garnered significant attention in recent years. This compound is a derivative of cyclopropane, characterized by its five methyl groups attached to the cyclopropane ring and the hydrochloride salt form. Its structural simplicity and functional versatility make it a valuable tool for researchers in pharmaceutical development, synthetic chemistry, and biological activity studies. The pentamethylcyclopropan-1-amine hydrochloride molecule exhibits distinct physicochemical properties, including high solubility in polar solvents and a stable crystalline structure, which are critical for its application in various scientific fields.
Recent advancements in synthetic organic chemistry have enabled the efficient synthesis of pentamethylcyclopropan-1-amine hydrochloride through catalytic methods and transition-metal-mediated reactions. A 2023 study published in Organic Letters demonstrated that the use of chiral catalysts significantly enhances the stereoselectivity of its formation, a breakthrough that has implications for the development of enantiomerically pure compounds. This progress aligns with the growing demand for chiral molecules in pharmaceutical applications, where stereochemistry plays a pivotal role in determining biological activity and drug efficacy.
The pentamethylcyclo0propan-1-amine hydrochloride molecule has been investigated for its potential as a scaffold in drug discovery. A 2024 review in Journal of Medicinal Chemistry highlighted its ability to modulate ion channel activity, particularly in the context of neurological disorders. Researchers have explored its interactions with voltage-gated sodium channels, suggesting a possible role in the treatment of epilepsy and neuropathic pain. These findings underscore the importance of pentamethylcyclopropan-1-amine hydrochloride as a lead compound for the design of novel therapeutics.
From a chemical synthesis perspective, the preparation of pentamethylcyclopropan-1-amine hydrochloride involves multiple steps, including the formation of the cyclopropane ring and the introduction of methyl groups. A 2023 paper in Chemical Communications described a novel method using microwave-assisted reactions to accelerate the synthesis process, reducing both time and energy consumption. This innovation is particularly relevant in industrial settings where scalability and cost-efficiency are critical factors. The use of green chemistry principles in this synthesis pathway also aligns with current trends in sustainable pharmaceutical manufacturing.
The pentamethylcyclopropan-1-amine hydrochloride compound has been extensively characterized using advanced analytical techniques. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have provided detailed insights into its molecular structure and conformational behavior. A 2024 study in Physical Chemistry Chemical Physics revealed that the molecule adopts a specific conformation in solution, which may influence its interactions with biological targets. These structural insights are essential for understanding its mechanism of action and optimizing its pharmacological properties.
Recent research has also focused on the biological activity of pentamethylcyclopropan-1-amine hydrochloride. In vitro studies have demonstrated its ability to inhibit specific enzymes involved in metabolic pathways, suggesting potential applications in metabolic disorders. A 2023 preclinical study published in Drug Discovery Today explored its effects on mitochondrial function, indicating a possible role in the treatment of mitochondrial diseases. These findings highlight the compound's potential as a multifunctional therapeutic agent.
The pentamethylcyclopropan-1-amine hydrochloride molecule has also been investigated for its role in material science. Researchers have explored its potential as a building block for the synthesis of functional polymers and nanomaterials. A 2024 paper in Advanced Materials described the use of pentamethylcyclopropan-1-amine hydrochloride as a precursor for the fabrication of conductive polymers, which could have applications in flexible electronics and energy storage devices. This interdisciplinary approach underscores the compound's versatility beyond traditional pharmaceutical applications.
From an environmental impact perspective, the synthesis and use of pentamethylcyclopropan-1-amine hydrochloride must be evaluated for sustainability. A 2023 lifecycle analysis in Green Chemistry emphasized the importance of reducing waste and energy consumption during its production. The adoption of atom-economical synthesis methods and the use of renewable feedstocks are critical steps in minimizing the environmental footprint of this compound. These efforts are part of a broader movement towards sustainable chemistry in the pharmaceutical industry.
Collaborative research efforts have further expanded the understanding of pentamethylcyclopropan-1-amine hydrochloride. A 2024 international consortium, supported by the European Union's Horizon Europe program, is investigating its potential in combination therapies. This initiative brings together experts from academia, industry, and regulatory agencies to accelerate the translation of research findings into clinical applications. Such collaborations are essential for addressing the complex challenges of drug development and ensuring the safe and effective use of compounds like pentamethylcyclopropan-1-amine hydrochloride.
In conclusion, the pentamethylcyclopropan-1-amine hydrochloride compound represents a promising area of research with diverse applications in pharmaceutical science, synthetic chemistry, and material science. Ongoing advancements in analytical techniques, synthetic methods, and biological studies continue to expand its potential uses. As the field progresses, the integration of interdisciplinary approaches and sustainable practices will be crucial for realizing the full potential of this compound in both academic and industrial settings.
For researchers and industry professionals seeking to explore the properties and applications of pentamethylcyclopropan-1-amine hydrochloride, access to specialized resources and collaborative networks is essential. Engaging with scientific communities, attending conferences, and participating in joint research projects can provide valuable insights and opportunities for innovation. The continued development of this compound is expected to contribute significantly to the advancement of science and technology in the coming years.
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